Cas no 6479-18-1 (1-methyl-1,2-dihydroquinoxalin-2-one)

• Product Name: 1-methyl-1,2-dihydroquinoxalin-2-one
• CAS No: 6479-18-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD01860250
• CID: 521641
• PubChem ID: 351429
• Update Time: 2025-04-19

1-methyl-1,2-dihydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,1-methyl-
• 1-methylquinoxalin-2-one
• 1-Methylquinoxalin-2(1H)-one
• 1-methyl-1,2-dihydroquinoxalin-2-one
• DB-111336
• NSC 521692
• methyl-2(1h)-quinoxalinone
• 1-Methyl-2(1H)-quinoxalinone
• AK-830/25033058
• CS-0265478
• NSC-521692
• MFCD01860250
• Z54067791
• quinoxaline, 1,2-dihydro-1-methyl-2-oxo-
• CHPVQLYVDDOWNT-UHFFFAOYSA-N
• DTXSID20325904
• 6479-18-1
• NSC521692
• 2(1H)-Quinoxalinone, 1-methyl-
• E84182
• EN300-98813
• 5QX
• AKOS006242255
• N-METHYLQUINOXALINE-2-ONE
• SCHEMBL6390410
• starbld0004460

• MDL： MFCD01860250
• Inchi： 1S/C9H8N2O/c1-11-8-5-3-2-4-7(8)10-6-9(11)12/h2-6H,1H3
• InChI Key： CHPVQLYVDDOWNT-UHFFFAOYSA-N
• SMILES： O=C1C=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 296.8°C at 760 mmHg
• Flash Point: 133.3°C
• Refractive Index: 1.622
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines